Cas no 31695-73-5 (6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID)

6-(4-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a pyridone core with a carboxylic acid functional group at the 3-position and a 4-fluorophenyl substituent at the 6-position. This structure imparts potential utility as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting inflammation or microbial activity. The presence of both the fluorophenyl group and the carboxylic acid moiety enhances its reactivity, enabling further derivatization for drug discovery applications. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable building block for medicinal chemistry research.
6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID structure
31695-73-5 structure
Product Name:6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
CAS No:31695-73-5
MF:C12H8FNO3
MW:233.195226669312
MDL:MFCD16437668
CID:4643962
PubChem ID:45496334
Update Time:2025-06-10

6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 6-(4-fluorophenyl)-1,2-dihydro-2-oxo-
    • 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
    • MDL: MFCD16437668
    • Inchi: 1S/C12H8FNO3/c13-8-3-1-7(2-4-8)10-6-5-9(12(16)17)11(15)14-10/h1-6H,(H,14,15)(H,16,17)
    • InChI Key: UQFLNDWNBJVOJJ-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C2=CC=C(F)C=C2)=CC=C1C(O)=O

6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID Pricemore >>

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Additional information on 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID

Comprehensive Overview of 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID (CAS No. 31695-73-5)

6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID (CAS No. 31695-73-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its 2-oxo-1,2-dihydropyridine core and 4-fluorophenyl substituent, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its role in designing enzyme inhibitors and antimicrobial agents, aligning with current trends in drug discovery for resistant pathogens.

The structural uniqueness of 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID lies in its carboxylic acid functionality at the 3-position, which enables versatile chemical modifications. This feature is frequently exploited in medicinal chemistry to enhance binding affinity to biological targets. Recent studies highlight its utility in developing anti-inflammatory compounds, a hot topic given the global focus on chronic disease management. Its fluorine atom further optimizes pharmacokinetic properties, a key consideration in modern drug design.

From a synthetic perspective, CAS No. 31695-73-5 serves as an intermediate for heterocyclic scaffolds prevalent in FDA-approved drugs. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities may affect downstream applications. Environmental scientists also explore its degradation pathways, addressing growing concerns about sustainable chemistry and green synthesis methods.

Market analysts note rising demand for fluorinated pharmaceuticals, with 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID being a sought-after reference standard. Its compatibility with cross-coupling reactions makes it valuable for high-throughput screening libraries. Regulatory databases classify it under non-hazardous research chemicals, though proper laboratory safety protocols must always be followed.

Ongoing investigations explore its potential in central nervous system (CNS) drug development, leveraging the blood-brain barrier permeability often enhanced by fluorinated groups. Patent literature reveals its incorporation into kinase inhibitors, a dominant theme in oncology research. These applications position CAS No. 31695-73-5 as a compound of enduring relevance in life sciences innovation.

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